BENGHE Foundational & Exploratory

Check Availability & Pricing

Isodecyl Diphenyl Phosphite: A Comprehensive
Technical Guide to its Physical Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780

This in-depth technical guide provides a comprehensive analysis of the critical physical
properties of Isodecyl Diphenyl Phosphite (IDPP), with a specific focus on its melting and
boiling points. Tailored for researchers, scientists, and professionals in drug development and
polymer science, this document synthesizes technical data with field-proven insights to ensure
a thorough understanding of this key industrial chemical.

Introduction to Isodecyl Diphenyl Phosphite

Isodecyl diphenyl phosphite (CAS No. 26544-23-0) is a versatile organophosphorus
compound widely utilized as a secondary antioxidant and processing stabilizer. Its primary role
is to protect polymers from thermal degradation during high-temperature processing by
decomposing hydroperoxides and scavenging free radicals. The efficacy and safe handling of
IDPP are intrinsically linked to its physical properties, particularly its thermal characteristics.

Core Physical Properties: A Quantitative Overview

The physical state and thermal behavior of Isodecyl Diphenyl Phosphite are defining
characteristics for its storage, handling, and performance in various applications.

Physical State and Appearance

At ambient temperature (25 °C), Isodecyl Diphenyl Phosphite is a clear, colorless to light
yellow liquid.[1] This liquid state facilitates its seamless integration into polymer melts and
solutions.
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Thermal Properties: Melting and Boiling Points

A precise understanding of the melting and boiling points of IDPP is crucial for defining its
processing window and assessing its thermal stability.

e Melting Point (Pour Point): As a liquid at room temperature, the term "melting point” is more
accurately described as a pour point or freezing point. Isodecyl Diphenyl Phosphite has a
very low pour point, ensuring it remains in a liquid state under typical storage and processing
conditions. The pour point is reported to be below -50°C.[2][3]

» Boiling Point: Isodecyl Diphenyl Phosphite is a high-boiling point liquid. To prevent thermal
decomposition at elevated temperatures, the boiling point is typically reported at reduced
pressure. Reports indicate that it decomposes at 245°C at a pressure of 10 mm Hg (1,330
Pa).[2][3] An estimated boiling point at atmospheric pressure (760 mmHg) is 418.584°C,
though decomposition would occur before this temperature is reached.

Table 1: Summary of Key Physical Properties

Property Value Units Notes
CAS Number 26544-23-0 N/A

Molecular Formula C22H3103P N/A

Molecular Weight 374.45 g/mol

Clear, colorless to
Appearance ) o N/A At 25 °C
light yellow liquid

Pour Point <-50 °C [2][3]
- ) At 10 mmHg (1,330
Boiling Point Decomposes at 245 °C
Pa)[2][3]
Flash Point > 200 °F [4]
Specific Gravity 1.074 g/cm3 At 25 °C[4]

Experimental Determination of Thermal Properties
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The accurate determination of melting and boiling points is governed by standardized
methodologies. The following protocols represent best practices in the field, ensuring
reproducibility and reliability of the data.

Protocol: Determination of Pour Point (ASTM D97)

The pour point is a critical parameter for liquid substances, indicating the lowest temperature at
which the material will flow under specified conditions. This test is essential for determining the
practical lower temperature limit for storage and handling. The causality behind this
experimental choice is to simulate cold-weather conditions and ensure the material's
pumpability and flowability.

Methodology:

Sample Preparation: The specimen is heated to a specified temperature to remove any
thermal memory.

e Cooling: The sample is placed in a test jar and cooled at a controlled rate in a cooling bath.

o Observation: At intervals of 3°C, the jar is removed and tilted to observe any movement of
the specimen.

o Endpoint Determination: The pour point is the lowest temperature at which movement of the
specimen is observed, to which 3°C is added.[5][6][7][8]

This self-validating system provides a conservative and reliable measure for practical
applications.
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Caption: Workflow for Pour Point Determination (ASTM D97).

Protocol: Determination of Boiling Point (OECD
Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For substances like Isodecyl Diphenyl Phosphite that
may decompose at high temperatures, the boiling point is determined at reduced pressure.
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Methodology:

Apparatus Setup: A suitable apparatus, such as an ebulliometer or a dynamic method setup,
is used.[9][10]

o Sample Introduction: The substance is introduced into the apparatus.

o Heating and Pressure Control: The sample is heated, and the pressure is carefully controlled
at the desired level (e.g., 10 mmHg).

e Boiling Point Measurement: The temperature at which the liquid boils freely under the
controlled pressure is recorded as the boiling point.[9][10][11]

The choice of this method is dictated by the need to obtain a boiling point without inducing
thermal decomposition, thus providing a true measure of its volatility under specific conditions.
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Caption: Workflow for Boiling Point Determination (OECD 103).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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